Cas no 1803872-45-8 (Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate)

• Product Name: Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate
• CAS No: 1803872-45-8
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4949549
• Update Time: 2025-07-23

Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate

• Inchi： 1S/C12H13ClO4/c1-17-12(16)10-5-8(2-3-11(14)15)4-9(6-10)7-13/h4-6H,2-3,7H2,1H3,(H,14,15)
• InChI Key： AHLIZHZPWYXZBR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OC)=CC(=C1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6

Additional information on Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate

Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate (CAS No. 1803872-45-8): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate, identified by its unique CAS No. 1803872-45-8, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This benzoate derivative, characterized by its complex structural features, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of both carboxyethyl and chloromethyl substituents in its molecular framework imparts distinct chemical properties that make it a valuable candidate for various synthetic and analytical applications.

The compound's structure, featuring a benzoate core with ethyl and chloromethyl functional groups, positions it as a versatile intermediate in organic synthesis. In recent years, the demand for specialized benzoate derivatives has surged, driven by their utility in designing novel therapeutic agents. The Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate molecule has been explored in several research contexts, particularly in the synthesis of bioactive molecules that target specific biological pathways.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors. The chloromethyl group, in particular, serves as a reactive handle for further functionalization, enabling the creation of more complex pharmacophores. Researchers have leveraged this property to design molecules that interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its utility in generating inhibitors that modulate metabolic pathways relevant to diseases like cancer and inflammation.

In the context of drug discovery, the Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate derivative has been investigated for its potential to act as a precursor in the synthesis of antiviral and antibacterial agents. The carboxyethyl moiety contributes to the compound's solubility and bioavailability, making it an attractive scaffold for medicinal chemists. Recent advancements in computational chemistry have further enhanced the understanding of how this molecule interacts with biological systems, providing insights into its mechanism of action.

The compound's significance extends beyond pharmaceutical applications. It has also been utilized in materials science, where its structural properties contribute to the development of novel polymers and coatings. The ability to incorporate functional groups like carboxyethyl and chloromethyl into polymer backbones allows for tailored material characteristics, such as enhanced biodegradability or improved mechanical strength.

From a synthetic chemistry perspective, the preparation of Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate involves multi-step reactions that highlight the compound's complexity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques not only underscore the compound's synthetic value but also demonstrate the evolving capabilities of modern organic synthesis.

The impact of this compound on research is further amplified by its accessibility through specialized chemical suppliers. Companies dedicated to producing high-purity intermediates have made Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate readily available to academic and industrial researchers alike. This accessibility fosters innovation by enabling scientists to incorporate this molecule into their experimental designs without significant hurdles.

In conclusion, Methyl 3-(2-carboxyethyl)-5-(chloromethyl)benzoate (CAS No. 1803872-45-8) represents a fascinating example of how structural complexity can be harnessed for diverse applications in chemical biology and beyond. Its unique combination of functional groups makes it a valuable tool for drug discovery, materials science, and synthetic chemistry. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.